Cas no 1075748-92-3 (4-Hydroxy-2-methoxybenzenesulfonylchloride)

4-Hydroxy-2-methoxybenzenesulfonylchloride structure
1075748-92-3 structure
Product Name:4-Hydroxy-2-methoxybenzenesulfonylchloride
CAS No:1075748-92-3
Molecular Formula:C7H7ClO4S
Molecular Weight:222.646080255508
CID:6430661

4-Hydroxy-2-methoxybenzenesulfonylchloride Properties

Names and Identifiers

    • 4-Hydroxy-2-methoxybenzenesulfonylchloride
    • Benzenesulfonyl chloride, 4-hydroxy-2-methoxy-
    • InChIKey: KWPDRMFZOJVMFQ-UHFFFAOYSA-N
    • Inchi: 1S/C7H7ClO4S/c1-12-6-4-5(9)2-3-7(6)13(8,10)11/h2-4,9H,1H3
    • SMILES: C1(S(Cl)(=O)=O)=CC=C(O)C=C1OC

Experimental Properties

  • Boiling Point: 385.1±32.0 °C(Predicted)
  • pka: 7.23±0.31(Predicted)
  • Density: 1.499±0.06 g/cm3(Predicted)

4-Hydroxy-2-methoxybenzenesulfonylchloride Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Enamine
EN300-6493323-0.05g
4-hydroxy-2-methoxybenzene-1-sulfonyl chloride
1075748-92-3
0.05g
$912.0
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1956703-100mg
4-Hydroxy-2-methoxybenzenesulfonyl chloride
1075748-92-3 98%
100mg
¥11560.00 2024-08-09

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